Cas no 1361580-14-4 (3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine)
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine
-
- Inchi: 1S/C13H10Cl3N/c1-7-3-4-17-13(8(7)2)9-5-10(14)12(16)11(15)6-9/h3-6H,1-2H3
- InChI Key: POZFICUCWLPJQX-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C(C)=C(C)C=CN=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 249
- XLogP3: 5.1
- Topological Polar Surface Area: 12.9
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029769-250mg |
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine |
1361580-14-4 | 97% | 250mg |
499.20 USD | 2021-06-22 | |
| Alichem | A013029769-500mg |
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine |
1361580-14-4 | 97% | 500mg |
806.85 USD | 2021-06-22 | |
| Alichem | A013029769-1g |
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine |
1361580-14-4 | 97% | 1g |
1,445.30 USD | 2021-06-22 |
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine
Introduction to 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361580-14-4)
3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine, identified by the chemical compound code CAS No. 1361580-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including dimethyl and trichlorophenyl groups, imparts unique electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.
The structure of 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine features a pyridine core substituted with two methyl groups at the 3 and 4 positions, and a 3,4,5-trichlorophenyl group at the 2 position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and potential biological activity. The trichlorophenyl moiety, in particular, introduces strong electron-withdrawing effects through its chlorine atoms, which can modulate the electronic properties of the pyridine ring and influence interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine has been investigated for its potential role in various therapeutic applications. Its structural features suggest that it may exhibit properties such as kinase inhibition or modulation of neurotransmitter receptors. These characteristics make it a promising candidate for further research in drug discovery.
One of the most compelling aspects of 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine is its versatility as a chemical scaffold. The combination of methyl and trichlorophenyl groups provides multiple sites for further functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility has led to its incorporation in several research studies aimed at developing novel therapeutic agents. For instance, studies have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological activity.
The synthesis of 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by chlorination and methylation steps. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has also been reported to improve the efficiency and selectivity of these transformations.
From a computational chemistry perspective, 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and mode of action. For example, computational analyses have suggested that this compound may interact with protein kinases through its pyridine ring and substituents. Such findings are crucial for guiding experimental efforts aimed at optimizing its pharmacological properties.
The biological evaluation of 3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine has revealed several interesting findings. Preliminary in vitro assays have indicated that it may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. These results have prompted further investigation into its potential therapeutic applications. Additionally, this compound has been tested for its ability to modulate neurotransmitter receptors, suggesting possible utility in treating neurological disorders.
In conclusion, 3 ,4-Dimethyl-2-(3 ,4 ,5 -trichlorophenyl)pyridine (CAS No .1361580 -14 -4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research . Its unique combination of substituents makes it a versatile scaffold for drug development , while recent studies highlight its promising applications in treating various diseases . As research continues , this compound is expected to play an increasingly important role in the discovery and development of novel therapeutic agents .
1361580-14-4 (3,4-Dimethyl-2-(3,4,5-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)